Cas no 642460-52-4 (1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dione,tetrahydro-2-(2-propynyl)-,(7aS)-(9CI))

• Product Name: 1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dione,tetrahydro-2-(2-propynyl)-,(7aS)-(9CI)
• CAS No: 642460-52-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 961194
• Update Time: 2023-03-27

1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dione,tetrahydro-2-(2-propynyl)-,(7aS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dione,tetrahydro-2-(2-propynyl)-,(7aS)-(9CI)

• Inchi： 1S/C9H10N2O2/c1-2-5-11-8(12)7-4-3-6-10(7)9(11)13/h1,7H,3-6H2/t7-/m0/s1
• InChI Key： RDXIUIADKUTLJJ-ZETCQYMHSA-N
• SMILES： C1(=O)N(CC#C)C(=O)[C@]2([H])CCCN12

Computed Properties

• Exact Mass: 178.074
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2